Cas no 1805368-33-5 (3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1805368-33-5
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4915240
• Update Time: 2025-10-17

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-2-3-1-4(13)12-6(5(3)9)7(10)11/h1,7H,2H2,(H,12,13)
• InChI Key： NLGLOIJIZXPHQR-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CC(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine

3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine: A Comprehensive Overview

The compound 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine, with the CAS number 1805368-33-5, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a pyridine ring with multiple substituents: a bromine atom at position 3, a bromomethyl group at position 4, a difluoromethyl group at position 2, and a hydroxyl group at position 6. These substituents impart distinct chemical properties, making the compound highly versatile for various chemical transformations. The presence of multiple halogen atoms (bromine and fluorine) contributes to its high reactivity and selectivity in synthetic reactions.

Recent studies have highlighted the role of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The unique combination of substituents in this compound allows for fine-tuning of its pharmacokinetic properties, such as solubility, permeability, and metabolic stability. Researchers have explored its potential as a building block for constructing complex molecular architectures with tailored biological activities.

In the context of agrochemicals, this compound has shown promise as a precursor for herbicides and fungicides. Its ability to undergo various nucleophilic substitutions and cross-coupling reactions makes it an ideal candidate for synthesizing bioactive compounds with enhanced efficacy and reduced environmental impact.

The synthesis of 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and sustainable routes for its production.

In terms of applications beyond traditional chemistry, this compound has been investigated for its potential in materials science, particularly in the development of advanced polymers and electronic materials. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices.

The growing interest in this compound is also driven by its compatibility with modern analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These tools enable detailed characterization of its structure and behavior under various conditions.

In conclusion, the compound 3-Bromo-4-(bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine represents a valuable addition to the arsenal of chemical building blocks available to researchers across diverse disciplines. Its unique properties, combined with ongoing advancements in synthetic methodologies, ensure that it will continue to play a pivotal role in driving innovation in the chemical sciences.